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2-[6-(1,3-Benzodioxol-5-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3,4-difluorophenyl)acetamide 2-[6-(1,3-Benzodioxol-5-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3,4-difluorophenyl)acetamide
Brand Name: Vulcanchem
CAS No.: 625378-19-0
VCID: VC0460663
InChI: InChI=1S/C22H12F5N3O3S/c23-15-3-2-12(6-16(15)24)29-20(31)9-34-21-13(8-28)14(22(25,26)27)7-17(30-21)11-1-4-18-19(5-11)33-10-32-18/h1-7H,9-10H2,(H,29,31)
SMILES: C1OC2=C(O1)C=C(C=C2)C3=NC(=C(C(=C3)C(F)(F)F)C#N)SCC(=O)NC4=CC(=C(C=C4)F)F
Molecular Formula: C22H12F5N3O3S
Molecular Weight: 493.4g/mol

2-[6-(1,3-Benzodioxol-5-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3,4-difluorophenyl)acetamide

CAS No.: 625378-19-0

Main Products

VCID: VC0460663

Molecular Formula: C22H12F5N3O3S

Molecular Weight: 493.4g/mol

2-[6-(1,3-Benzodioxol-5-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3,4-difluorophenyl)acetamide - 625378-19-0

CAS No. 625378-19-0
Product Name 2-[6-(1,3-Benzodioxol-5-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3,4-difluorophenyl)acetamide
Molecular Formula C22H12F5N3O3S
Molecular Weight 493.4g/mol
IUPAC Name 2-[6-(1,3-benzodioxol-5-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3,4-difluorophenyl)acetamide
Standard InChI InChI=1S/C22H12F5N3O3S/c23-15-3-2-12(6-16(15)24)29-20(31)9-34-21-13(8-28)14(22(25,26)27)7-17(30-21)11-1-4-18-19(5-11)33-10-32-18/h1-7H,9-10H2,(H,29,31)
Standard InChIKey CBERGHAUMBGDGL-UHFFFAOYSA-N
SMILES C1OC2=C(O1)C=C(C=C2)C3=NC(=C(C(=C3)C(F)(F)F)C#N)SCC(=O)NC4=CC(=C(C=C4)F)F
Canonical SMILES C1OC2=C(O1)C=C(C=C2)C3=NC(=C(C(=C3)C(F)(F)F)C#N)SCC(=O)NC4=CC(=C(C=C4)F)F
PubChem Compound 1005461
Last Modified Nov 13 2021
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